Cas no 820960-61-0 (5-Thiazolemethanol, 2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-)

5-Thiazolemethanol, 2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- structure
820960-61-0 structure
Product Name:5-Thiazolemethanol, 2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-
CAS No:820960-61-0
MF:C12H8F5NOS
MW:309.255039215088
CID:699505
PubChem ID:23614483
Update Time:2025-04-19

5-Thiazolemethanol, 2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolemethanol, 2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-
    • [2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazol-5-yl]methanol
    • 820960-61-0
    • [2-(2,3-difluoro-4-trifluoromethyl-phenyl)-4-methyl-thiazol-5-yl]-methanol
    • SCHEMBL5017492
    • {2-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazol-5-yl}methanol
    • DTXSID50635164
    • Inchi: 1S/C12H8F5NOS/c1-5-8(4-19)20-11(18-5)6-2-3-7(12(15,16)17)10(14)9(6)13/h2-3,19H,4H2,1H3
    • InChI Key: AURJNIKPJJJBFS-UHFFFAOYSA-N
    • SMILES: S1C(CO)=C(C)N=C1C1C=CC(C(F)(F)F)=C(C=1F)F

Computed Properties

  • Exact Mass: 309.02467586g/mol
  • Monoisotopic Mass: 309.02467586g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 61.4Ų

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